Cas no 26489-40-7 (1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1))

• Product Name: 1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1)
• CAS No: 26489-40-7
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• CID: 282386
• PubChem ID: 24188690
• Update Time: 2025-04-19

1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1)
• 2-(2-methylpyrazol-2-ium-1-yl)-1-phenylethanone,bromide
• NSC78681
• NSC-78681
• 2-Methyl-1-(2-oxo-2-phenylethyl)-1H-pyrazol-2-ium bromide
• 26489-40-7
• DTXSID40637511

• Inchi： 1S/C12H13N2O.BrH/c1-13-8-5-9-14(13)10-12(15)11-6-3-2-4-7-11;/h2-9H,10H2,1H3;1H/q+1;/p-1
• InChI Key： IKNOQOQGQBDRJY-UHFFFAOYSA-M
• SMILES： [Br-].O=C(C1C=CC=CC=1)CN1C=CC=[N+]1C

Computed Properties

• Exact Mass: 201.10289
• Monoisotopic Mass: 280.021126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.9

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 25.88
• LogP: -1.80050